Cas no 25216-74-4 (tert-Butyl N-(3-Bromophenyl)carbamate)

• Product Name: tert-Butyl N-(3-Bromophenyl)carbamate
• CAS No: 25216-74-4
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD01006618
• CID: 851441
• PubChem ID: 2757254
• Update Time: 2025-04-19

tert-Butyl N-(3-Bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-bromophenyl)-, 1,1-dimethylethyl ester
• N-(TERT-BUTOXYCARBONYL)-3-BROMOANILINE
• tert-butyl N-(3-bromophenyl)carbamate
• (3-bromo-phenyl)-carbamic acid t-butyl ester
• 3-Bromo-N-tert-butoxycarbonylaniline
• 3-Br-Ph-NHBoc
• N-(3-bromophenyl)-carbamic acid 1,1-dimethylethyl ether
• N-Boc 3-bromoaniline
• N-tert-butoxycarbonyl-3-bromoaniline
• tert-butyl (3-bromophenyl)carbamate
• SY106645
• 3-Bromo-N-tert-butoxycarbonyl aniline
• (3-bromo-phenyl)-carbamic acid tert-butyl ester
• J-015875
• tert-butyl 3-bromophenylcarbamate
• N-(tert-Butoxycarbonyl)-3-bromoaniline, 97%
• AKOS003554161
• 25216-74-4
• N-Boc-3-bromoaniline
• VDFBCTSISJDKNW-UHFFFAOYSA-N
• AB8587
• 3-bromo-phenyl-carbamic acid tert-butyl ester
• MFCD01006618
• EN300-176959
• BS-23684
• CS-0188259
• SCHEMBL1400198
• tert-Butyl(3-bromophenyl)carbamate
• DTXSID10373792
• tert-Butyl N-(3-Bromophenyl)carbamate

• MDL： MFCD01006618
• Inchi： 1S/C11H14BrNO2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： VDFBCTSISJDKNW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.02100
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 86-89 °C (lit.)
• PSA: 38.33000
• LogP: 3.86910
• Solubility: Not available

tert-Butyl N-(3-Bromophenyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters